2-Benzyl-6-fluoro-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid

• Molecular Formula: C17H16FNO2
• Molecular Weight: 285.31 g/mol
• IUPAC Name: 2-benzyl-6-fluoro-3,4-dihydro-1H-isoquinoline-3-carboxylic acid
• InChI: InChI=1S/C17H16FNO2/c18-15-7-6-13-11-19(10-12-4-2-1-3-5-12)16(17(20)21)9-14(13)8-15/h1-8,16H,9-11H2,(H,20,21)
• InChI Key: JEMYMMFITNUMJP-UHFFFAOYSA-N
• Canonical SMILES: C1C(N(CC2=C1C=C(C=C2)F)CC3=CC=CC=C3)C(=O)O

Description

2-Benzyl-6-fluoro-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid is a useful research compound. Its molecular formula is C17H16FNO2 and its molecular weight is 285.31 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

460 mg of methyl 2-benzyl-6-fluoro-1,2,3,4-tetrahydroisoquinoline-3-carboxylate and 640 mg of lithium hydroxide.monohydrate were dissolved in 5 mL of THF:H2O=1:1, followed by stirring under reflux for 1 hour. Water was added to the reaction liquid, followed by neutralization by addition of ammonium chloride and an aqueous sodium bicarbonate solution and extraction with chloroform, and the organic layer was then washed with saturated brine, dried over anhydrous sodium sulfate and then concentrated under reduced pressure to obtain 436 mg (yield 99%) of a title compound as a pale yellow oily substance.